Cas no 876715-79-6 (3,4,7-Trimethyl-1H-indole-2-carboxylic acid)

3,4,7-Trimethyl-1H-indole-2-carboxylic acid structure

876715-79-6 structure

Product Name:3,4,7-Trimethyl-1H-indole-2-carboxylic acid

CAS No:876715-79-6

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD06755895

CID:1003260

PubChem ID:3159612

Update Time:2025-04-20

3,4,7-Trimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,4,7-Trimethyl-1H-indole-2-carboxylic acid
- CHEMBRDG-BB 4004393
- 3,4,7-trimethyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
- 3,4,7-Trimethyl-1H-indole-2-carboxylic acid, AldrichCPR
- NTLCTUIGGRCPPO-UHFFFAOYSA-N
- SCHEMBL3599703
- EN300-139345
- FT-0745787
- BS-36922
- 876715-79-6
- MFCD06755895
- CS-0326158
- 3,4,7-trimethyl 1H-indole-2-carboxylic acid
- AKOS000303326
- DTXSID60390196
- BKB71579
- 3,4,7-TRIMETHYL-1H-INDOLE-2-CARBOXYLICACID
- DB-028486
- MDL： MFCD06755895
- Inchi： 1S/C12H13NO2/c1-6-4-5-7(2)10-9(6)8(3)11(13-10)12(14)15/h4-5,13H,1-3H3,(H,14,15)
- InChI Key： NTLCTUIGGRCPPO-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)C2C(C)=CC=C(C)C=2N1)=O

Computed Properties

Exact Mass: 203.09500
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Color/Form: NA
Flash Point: 83.3±14.9 °C
PSA: 53.09000
LogP: 2.79130

3,4,7-Trimethyl-1H-indole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3,4,7-Trimethyl-1H-indole-2-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4,7-Trimethyl-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	058938-5g	3,4,7-Trimethyl-1H-indole-2-carboxylic acid	876715-79-6	95%	5g	￡167.00	2022-03-01
Fluorochem	058938-10g	3,4,7-Trimethyl-1H-indole-2-carboxylic acid	876715-79-6	95%	10g	￡280.00	2022-03-01
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3,4,7-Trimethyl-1H-indole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:876715-79-6)3,4,7-Trimethyl-1H-indole-2-carboxylic acid

Order Number:A1186461

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:00

Price ($):188.0/284.0

Email:sales@amadischem.com

Product Official Link

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